4-butoxy-N-[4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)phenyl]benzamide

• Molecular Formula: C27H33NO2
• Molecular Weight: 403.6 g/mol
• IUPAC Name: N-[4-(1-adamantyl)phenyl]-4-butoxybenzamide
• InChI: InChI=1S/C27H33NO2/c1-2-3-12-30-25-10-4-22(5-11-25)26(29)28-24-8-6-23(7-9-24)27-16-19-13-20(17-27)15-21(14-19)18-27/h4-11,19-21H,2-3,12-18H2,1H3,(H,28,29)
• InChI Key: JWMPBGQBPWJPNK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C34CC5CC(C3)CC(C5)C4

Description

4-butoxy-N-[4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)phenyl]benzamide is a complex organic compound characterized by its unique tricyclic structure. This compound is of interest due to its potential applications in various fields, including chemistry, biology, and medicine. The tricyclo[3.3.1.1~3,7~]decane moiety is a rigid, cage-like structure that imparts unique physicochemical properties to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-butoxy-N-[4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)phenyl]benzamide typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the tricyclo[3.3.1.1~3,7~]decane scaffold: This can be achieved through a series of reactions, including Diels-Alder reactions and radical cyclizations.

Attachment of the phenyl group: This step involves the introduction of the phenyl group to the tricyclo[3.3.1.1~3,7~]decane scaffold through electrophilic aromatic substitution reactions.

Formation of the benzamide moiety: The final step involves the formation of the benzamide group through the reaction of the amine with a benzoyl chloride derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for key steps and the development of efficient purification methods to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

4-butoxy-N-[4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)phenyl]benzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzamide moiety, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Ketones or carboxylic acids.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-butoxy-N-[4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)phenyl]benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)phenyl]benzamide involves its interaction with specific molecular targets. The tricyclo[3.3.1.1~3,7~]decane moiety provides a rigid framework that can interact with various receptors or enzymes, potentially modulating their activity . The benzamide group can form hydrogen bonds with target proteins, enhancing binding affinity .

Comparison with Similar Compounds

Similar Compounds

• Benzenamine, 4-tricyclo[3.3.1.13,7]dec-1-yl-N-(4-tricyclo[3.3.1.13,7]dec-1-ylphenyl)- .
• [1,1’:3’,1’‘-Terphenyl]-4’-amine, 4-tricyclo[3.3.1.13,7]dec-1-yl- .

Uniqueness

4-butoxy-N-[4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)phenyl]benzamide is unique due to the presence of the butoxy group, which imparts additional lipophilicity and may enhance its interaction with lipid membranes or hydrophobic pockets in proteins . This distinguishes it from other similar compounds that lack this functional group.